Magnesium perchlorate
Magnesium perchlorate
Magnesium perchlorate appears as a white crystalline solid. Strongly absorbs water from air and dissolves in it. Accordingly, used as a regenerable drying agent. May explode under prolonged exposure to heat or fire.
Perchlorates are colorless salts that have no odor. There are five perchlorate salts that are manufactured in large amounts: magnesium perchlorate, potassium perchlorate, ammonium perchlorate, sodium perchlorate, and lithium perchlorate. Perchlorate salts are solids that dissolve easily in water. The health effects of perchlorate salts are due to the perchlorate itself and not to the other component (i. e. , magnesium, ammonium, potassium, etc. ). One place where perchlorate occurs naturally is in saltpeter deposits in Chile, where the saltpeter is used to make fertilizer. In the past, the United States used a lot of this fertilizer on tobacco plants, but now uses very little. Perchlorates are very reactive chemicals that are used mainly in explosives, fireworks, and rocket motors. The solid booster rocket of the space shuttle is almost 70% ammonium perchlorate. Perchlorates are also used for making other chemicals. Many years ago, perchlorate was used as a medication to treat an over-reactive thyroid gland.
Perchlorates are colorless salts that have no odor. There are five perchlorate salts that are manufactured in large amounts: magnesium perchlorate, potassium perchlorate, ammonium perchlorate, sodium perchlorate, and lithium perchlorate. Perchlorate salts are solids that dissolve easily in water. The health effects of perchlorate salts are due to the perchlorate itself and not to the other component (i. e. , magnesium, ammonium, potassium, etc. ). One place where perchlorate occurs naturally is in saltpeter deposits in Chile, where the saltpeter is used to make fertilizer. In the past, the United States used a lot of this fertilizer on tobacco plants, but now uses very little. Perchlorates are very reactive chemicals that are used mainly in explosives, fireworks, and rocket motors. The solid booster rocket of the space shuttle is almost 70% ammonium perchlorate. Perchlorates are also used for making other chemicals. Many years ago, perchlorate was used as a medication to treat an over-reactive thyroid gland.
Brand Name:
Vulcanchem
CAS No.:
10034-81-8
VCID:
VC0156115
InChI:
InChI=1S/2ClHO4.Mg/c2*2-1(3,4)5;/h2*(H,2,3,4,5);/q;;+2/p-2
SMILES:
[O-]Cl(=O)(=O)=O.[O-]Cl(=O)(=O)=O.[Mg+2]
Molecular Formula:
Mg(ClO4)2
Cl2MgO8
Cl2MgO8
Molecular Weight:
223.2 g/mol
Magnesium perchlorate
CAS No.: 10034-81-8
Main Products
VCID: VC0156115
Molecular Formula: Mg(ClO4)2
Cl2MgO8
Molecular Weight: 223.2 g/mol
| CAS No. | 10034-81-8 |
|---|---|
| Product Name | Magnesium perchlorate |
| Molecular Formula | Mg(ClO4)2 Cl2MgO8 |
| Molecular Weight | 223.2 g/mol |
| IUPAC Name | magnesium;diperchlorate |
| Standard InChI | InChI=1S/2ClHO4.Mg/c2*2-1(3,4)5;/h2*(H,2,3,4,5);/q;;+2/p-2 |
| Standard InChIKey | MPCRDALPQLDDFX-UHFFFAOYSA-L |
| Impurities | Grade or purity: Pure anhydrous; 65-68% solution of hexahydrate in water. |
| SMILES | [O-]Cl(=O)(=O)=O.[O-]Cl(=O)(=O)=O.[Mg+2] |
| Canonical SMILES | [O-]Cl(=O)(=O)=O.[O-]Cl(=O)(=O)=O.[Mg+2] |
| Boiling Point | Decomposes above 482.0° F (USCG, 1999) |
| Colorform | White, granular, or flaky powde |
| Density | 2.21 at 68 °F (USCG, 1999) 2.2 |
| Melting Point | Decomposes at 250 °C |
| Physical Description | Magnesium perchlorate appears as a white crystalline solid. Strongly absorbs water from air and dissolves in it. Accordingly, used as a regenerable drying agent. May explode under prolonged exposure to heat or fire. |
| Description | Magnesium perchlorate appears as a white crystalline solid. Strongly absorbs water from air and dissolves in it. Accordingly, used as a regenerable drying agent. May explode under prolonged exposure to heat or fire. Perchlorates are colorless salts that have no odor. There are five perchlorate salts that are manufactured in large amounts: magnesium perchlorate, potassium perchlorate, ammonium perchlorate, sodium perchlorate, and lithium perchlorate. Perchlorate salts are solids that dissolve easily in water. The health effects of perchlorate salts are due to the perchlorate itself and not to the other component (i. e. , magnesium, ammonium, potassium, etc. ). One place where perchlorate occurs naturally is in saltpeter deposits in Chile, where the saltpeter is used to make fertilizer. In the past, the United States used a lot of this fertilizer on tobacco plants, but now uses very little. Perchlorates are very reactive chemicals that are used mainly in explosives, fireworks, and rocket motors. The solid booster rocket of the space shuttle is almost 70% ammonium perchlorate. Perchlorates are also used for making other chemicals. Many years ago, perchlorate was used as a medication to treat an over-reactive thyroid gland. |
| Solubility | 99.3 G/100 CC OF H20 & 23.96 G/100 CC OF ALCOHOL, EACH AT 25 °C |
| Synonyms | magnesium perchlorate |
| PubChem Compound | 11064050 |
| Last Modified | Dec 23 2021 |
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